Cas no 90004-09-4 (7-Aminoquinazolin-4(1H)-one)

• Product Name: 7-Aminoquinazolin-4(1H)-one
• CAS No: 90004-09-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD09702424
• CID: 61345
• PubChem ID: 135478031
• Update Time: 2025-09-27

7-Aminoquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Aminoquinazolin-4(1H)-one
• 4(3H)-Quinazolinone, 7-amino
• 7-amino-1H-quinazolin-4-one
• 7-Amino-4-hydroxyquinonazoline
• 7-Amino-3H-chinazolin-4-on
• 7-amino-3H-quinazolin-4-one
• 7-aminoquinazolin-4(3H)-one
• 7-Amino-quinazolin-4-ol
• 7-aminoquinazolin-4-one
• 4(1H)-Quinazolinone, 7-amino- (9CI)
• 4-Quinazolinol, 7-amino- (7CI)
• 7-Amino-4(3H)-quinazolinone (ACI)
• 7-Amino-4(1H)-quinazolinone
• 7-Aminoquinazolin-4-ol
• NSC 338203
• NSC338203
• AKOS016001513
• DB-081014
• SCHEMBL1663769
• 7-aminoquinazol-4-one
• CHEMBL1949853
• 90004-09-4
• NSC-338203
• DTXSID50318960
• EN300-252452
• AKOS006271640
• 7-Amino-quinazolin-4-one
• MFCD00234413
• CS-0084857
• WQXFFJUUIIGPRY-UHFFFAOYSA-N
• D74583
• AC-907/25004783

• MDL： MFCD09702424
• Inchi： 1S/C8H7N3O/c9-5-1-2-6-7(3-5)10-4-11-8(6)12/h1-4H,9H2,(H,10,11,12)
• InChI Key： WQXFFJUUIIGPRY-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC(=CC=2)N)NC=N1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.5

Experimental Properties

• Density: 1.49
• Boiling Point: 392.9 °C at 760 mmHg
• Flash Point: 191.4 °C
• Refractive Index: 1.734
• PSA: 72.03000
• LogP: 1.49880